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Trihydroxy bile acids, alcohols and derivatives
Trihydroxy bile acids, alcohols, and their derivatives are essential components of the bile system in mammals. These compounds play crucial roles in lipid metabolism, particularly in cholesterol solubilization and excretion. Structurally, trihydroxy bile acids consist of a sterol nucleus with three hydroxyl groups attached, which impart significant solubility properties to these molecules. Bile alcohol derivatives can include various functional groups such as carboxylic acid, sulfate, or glucuronide conjugates, enhancing their biological activity and pharmacological effects.
These substances are primarily synthesized in the liver from cholesterol and are secreted into the bile ducts for excretion. They are also critical intermediates in the enterohepatic circulation, facilitating the absorption of dietary lipids. The trihydroxy group confers specific hydrophilic properties that are vital for their interaction with membranes and transport mechanisms within the digestive tract.
In pharmaceutical applications, these compounds can serve as precursors for various drug formulations, acting as solubilizers or prodrugs. Their study is fundamental in understanding liver function, cholesterol metabolism, and the broader aspects of lipid homeostasis.
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Inulinase Enzyme: A Promising Catalyst in Chemical BiopharmaceuticalsInulinase Enzyme: A Promising Catalyst in Chemical Biopharmaceuticals Introduction to Inulinase Enzyme Inulinase, a member of the glycoside hydrolase family, has garnered significant attention in recent years due to its versatile catalytic properties. This enzyme plays a pivotal role in various biotechnological and pharmaceutical applications, particularly in the conversion of natural substrates...
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Purification and Characterization of Polysorbate 20 for Pharmaceutical ApplicationsPurification and Characterization of Polysorbate 20 for Pharmaceutical Applications Introduction to Polysorbate 20 Polysorbate 20, also known as polyoxyethylene sorbitan monolaurate (CAS Number: 75069-13-8), is a widely used nonionic surfactant in the pharmaceutical and cosmetic industries. It belongs to the Tween family of surfactants, which are derived from sorbitol and fatty acids. Polysorbate...
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Polyoxyne Stearylether in Chemical Biopharmaceuticals: Applications and DevelopmentsPolyoxyne Stearylether in Chemical Biopharmaceuticals: Applications and Developments Polyoxyne stearylether, a versatile surfactant with unique properties, has emerged as a valuable component in the field of chemical biopharmaceuticals. Its applications span across drug delivery systems, emulsion formulations, and biomedical research due to its excellent solubilizing power, stabilizing effects, a...
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Polyoxy-10-oleyl Ether: Emerging Trends and Applications in Chemical BiopharmaceuticalsPolyoxy-10-oleyl Ether: Emerging Trends and Applications in Chemical Biopharmaceuticals Polyoxy-10-oleyl ether, a unique surfactant with potential applications in biopharmaceuticals, has garnered significant attention due to its versatile properties. Derived from polyethylene glycol and oleyl alcohol, it's known for its solubilizing and emulsifying abilities. Product Intr...
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Methoxypolyethylene Glycols: Emerging Excipients in Modern BiopharmaceuticalsMethoxypolyethylene Glycols: Emerging Excipients in Modern Biopharmaceuticals Introduction to Methoxypolyethylene Glycols Methoxypolyethylene glycols (MPEG) are a class of polymeric excipients that have gained significant attention in the field of biopharmaceuticals due to their unique properties and versatility. These polymers, derived from polyethylene glycol (PEG), exhibit excellent solubility,...
